2,6-Dichlorophenol
Cat. No. B041786
:
87-65-0
M. Wt: 163 g/mol
InChI Key: HOLHYSJJBXSLMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05244899
Procedure details
2,6-Dichlorophenol (100 g, 0.613 mole) and ammonium thiocyanate (102.73 g, 1.350 mole) were mixed in methanol and the solution cooled to 0° C. Chlorine gas was bubbled through the reaction, maintaining the temperature below 10° C. The solution turned a pale yellow color. The reaction was stirred for a total of 3 hours until acidic at which time ammonia gas was bubbled through the reaction mixture and the solution stirred for an additional three hours 0° to 10° C. The reaction was poured into iced distilled water, and filtered, yielding approximately 20 g of yellow solid which was dried overnight in vacuo. The filtrate was extracted with ethyl ether and the extract dried over magnesium sulfate and solvent removed in vacuo to yield approximately 100 g of crude product. Following purification by silica chromatography, the material was taken up in 1 liter of toluene, charcoal added, filtered and recrystallized from hexane to yield 55.03 g of product as yellow solid, m.p. ca. 94.5°-97° C. The structure was confirmed by NMR.
Name
Identifiers
|
REACTION_CXSMILES
|
[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([Cl:8])[C:3]=1[OH:9].[S-:10][C:11]#[N:12].[NH4+]>CO>[Cl:1][C:2]1[CH:7]=[C:6]([S:10][C:11]#[N:12])[CH:5]=[C:4]([Cl:8])[C:3]=1[OH:9] |f:1.2|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
100 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=C(C(=CC=C1)Cl)O
|
|
Name
|
|
|
Quantity
|
102.73 g
|
|
Type
|
reactant
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Smiles
|
[S-]C#N.[NH4+]
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|
Name
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|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
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|
Smiles
|
CO
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Conditions
Temperature
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Control Type
|
UNSPECIFIED
|
|
Setpoint
|
0 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction was stirred for a total of 3 hours until acidic at which time ammonia gas
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
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|
Details
|
Chlorine gas was bubbled through the reaction
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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maintaining the temperature below 10° C
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
was bubbled through the reaction mixture
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STIRRING
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Type
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STIRRING
|
|
Details
|
the solution stirred for an additional three hours 0° to 10° C
|
|
Duration
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3 h
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The reaction was poured
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DISTILLATION
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Type
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DISTILLATION
|
|
Details
|
into iced distilled water
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC=1C=C(C=C(C1O)Cl)SC#N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 20 g | |
| YIELD: CALCULATEDPERCENTYIELD | 14.8% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
